Cas no 88165-26-8 (Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate)
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL3002598
- Methyl (3aR,7R,7aS)-3a,6,7,7a-tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate
- DTXSID801118331
- 88165-26-8
- Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate
-
- Inchi: 1S/C11H16O5/c1-11(2)15-8-5-6(10(13)14-3)4-7(12)9(8)16-11/h5,7-9,12H,4H2,1-3H3/t7-,8-,9+/m1/s1
- InChI Key: BPQMQIJLKGETOF-HLTSFMKQSA-N
- SMILES: O1C(C)(C)O[C@@H]2C=C(C(=O)OC)C[C@H]([C@H]12)O
Computed Properties
- Exact Mass: 228.09977361g/mol
- Monoisotopic Mass: 228.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Solubility: Chloroform; Dichloromethane; DMSO; Ethyl Acetate; Methanol; Acetone; DMF; Aceton
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M267810-50mg |
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate |
88165-26-8 | 50mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M267810-100mg |
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate |
88165-26-8 | 100mg |
$ 339.00 | 2023-09-07 | ||
| TRC | M267810-250mg |
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate |
88165-26-8 | 250mg |
$ 805.00 | 2023-09-07 | ||
| TRC | M267810-500mg |
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate |
88165-26-8 | 500mg |
$1315.00 | 2023-05-18 |
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate: A Comprehensive Overview
Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This molecule, characterized by its intricate stereochemistry and functional groups, represents a promising candidate for further research and development in drug discovery.
The chemical structure of Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate is composed of a benzodioxole core substituted with various functional groups. The presence of multiple stereocenters, specifically at the 3aR, 7R, and 7aS positions, contributes to its high chirality and potential for diverse biological interactions. This stereochemical complexity makes it an intriguing subject for studying the relationship between molecular structure and biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the pharmacological properties of this compound. Studies suggest that the benzodioxole moiety may play a crucial role in modulating various biological pathways. The hydroxyl group at the 7-position and the carboxylate ester at the 5-position are particularly noteworthy as they could serve as points of interaction with biological targets such as enzymes and receptors.
In the context of drug discovery, Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate has been investigated for its potential therapeutic effects. Preliminary studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties. These findings are particularly relevant given the increasing interest in natural product-inspired drug design. The benzodioxole scaffold is commonly found in many bioactive natural products and has been successfully utilized in the development of drugs with diverse therapeutic applications.
The synthesis of Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate presents a significant challenge due to its complex stereochemistry. Advanced synthetic methodologies such as asymmetric catalysis and chiral resolution techniques have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precise structural control in pharmaceutical development.
From a biochemical perspective, Methyl (3aR,7R,7aS)-3a-hydroxy-(4-methylthio)phenyl]-methyl]-carbamic acid is a key intermediate in several metabolic pathways. Its derivatives have been explored for their ability to modulate enzyme activity and receptor binding. The hydroxyl group at the 3-position is particularly important as it can participate in hydrogen bonding interactions with biological targets. This feature makes it a valuable building block for designing molecules with enhanced binding affinity and selectivity.
The biological activity of Methyl (3aR,more specific than previous text)-specifically highlighting certain aspects-has been further investigated through in vitro and in vivo experiments. These studies have revealed that certain derivatives of this compound exhibit significant inhibitory effects on enzymes involved in inflammatory pathways. This finding aligns with current trends in drug development aimed at targeting inflammation-related diseases such as arthritis and autoimmune disorders.
The future prospects of Methyl (3potential applications) are promising. Ongoing research is focused on expanding its chemical library by synthesizing novel derivatives with enhanced pharmacological properties. Additionally, exploring new synthetic routes could facilitate large-scale production and make this compound more accessible for therapeutic applications.
In conclusion, Methyl (3summary statement) stands out as a significant compound in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique stereochemistry, coupled with its promising pharmacological properties, makes it an attractive candidate for further research and development. As our understanding of molecular structure-function relationships continues to evolve, this compound will undoubtedly play a vital role in shaping the future of drug discovery.
88165-26-8 (Methyl (3aR,7R,7aS)-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)